3-Amino-2-methyl-1-(1,2,3-thiadiazol-4-yl)propan-1-ol

• Molecular Formula: C6H11N3OS
• Molecular Weight: 173.24 g/mol
• IUPAC Name: 3-amino-2-methyl-1-(thiadiazol-4-yl)propan-1-ol
• InChI: InChI=1S/C6H11N3OS/c1-4(2-7)6(10)5-3-11-9-8-5/h3-4,6,10H,2,7H2,1H3
• InChI Key: HCJFBYPBRDWVNI-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C(C1=CSN=N1)O

Description

3-Amino-2-methyl-1-(1,2,3-thiadiazol-4-yl)propan-1-ol is a substituted propanol derivative featuring a 1,2,3-thiadiazole ring, an amino group, and a methyl branch on the propanol backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-methyl-1-(1,2,3-thiadiazol-4-yl)propan-1-ol typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of 2-chloro-5-methyl-1,3,4-thiadiazole with ammonia to form the desired product . Another method involves the reaction of 2-chloro-5-methyl-1,3,4-thiadiazole with sodium azide, followed by reduction to yield the target compound .

Industrial Production Methods

Industrial production of thiadiazole derivatives often involves large-scale synthesis using similar reaction conditions as those used in laboratory settings. The choice of reagents and reaction conditions may vary depending on the desired yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-methyl-1-(1,2,3-thiadiazol-4-yl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino or hydroxyl groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium azide for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the compound may yield sulfoxides or sulfones, while reduction may produce thiol or amine derivatives .

Scientific Research Applications

3-Amino-2-methyl-1-(1,2,3-thiadiazol-4-yl)propan-1-ol has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It has been studied for its potential antimicrobial and antifungal properties.

Medicine: Thiadiazole derivatives, including this compound, have shown promise as potential anticancer agents due to their ability to disrupt DNA replication and inhibit cancer cell growth.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of other industrially important chemicals.

Mechanism of Action

The mechanism of action of 3-Amino-2-methyl-1-(1,2,3-thiadiazol-4-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. Thiadiazole derivatives are known to interact with enzymes and proteins involved in DNA replication, leading to the inhibition of cell growth and proliferation . The compound’s ability to cross cellular membranes and interact with intracellular targets is attributed to its mesoionic nature and good liposolubility .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s key structural motifs—propanol backbone, heterocyclic substituents, and functional groups—are shared with several analogs. Below is a detailed comparison based on available evidence:

Structural and Functional Group Analysis

• 1-(3-Benzyl-2-imino-2,3-dihydro-1H-benzo[d]imidazol-1-yl)-3-(p-tolyloxy)propan-2-ol (): Key Differences: Replaces the thiadiazole with a benzimidazole and adds a tolyloxy group. However, the thiadiazole’s electron-deficient nature could improve metabolic stability .
• 3-[4-(Hydroxymethyl)triazol-1-yl]propan-1-ol (): Key Differences: Substitutes thiadiazole with a triazole and includes a hydroxymethyl group. Implications: Triazoles are known for hydrogen-bonding capacity, which may increase solubility in polar solvents. The thiadiazole’s sulfur atom could confer higher lipophilicity, altering membrane permeability in drug design .
• 2,2-Dimethyl-3-(3-tolyl)propan-1-ol (): Key Differences: Lacks heterocyclic groups but includes a bulky tolyl substituent. Implications: The dimethyl and tolyl groups enhance hydrophobicity, making this compound suitable for fragrance applications.
• 5-Amino-1-[2-(1,3-benzothiazol-2-ylthio)propanoyl]-3-phenyl-1H-pyrazole-4-carbonitrile (): Key Differences: Features a benzothiazole-thioether and pyrazole-carbonitrile system. Implications: The benzothiazole’s fused aromatic system may improve UV absorption properties, whereas the thiadiazole’s smaller size could reduce steric hindrance in molecular interactions .

Heterocycle-Specific Properties

• Stability: Thiadiazoles are less prone to hydrolysis than triazoles but may exhibit photodegradation in UV light.

• Triazole ():

  • Hydrogen Bonding: The triazole’s nitrogen atoms facilitate hydrogen bonding, improving aqueous solubility (e.g., 3-[4-(Hydroxymethyl)triazol-1-yl]propan-1-ol is a viscous oil with polar characteristics) .

• Benzothiazole ():

  • Aromaticity: The fused benzene ring increases planarity and UV absorbance, relevant in photostability studies.

Research Findings and Implications

• Toxicology: Similar to 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethanone (), the target compound’s toxicological profile remains unstudied, highlighting a critical research gap .
• Regulatory Status: Unlike 2,2-Dimethyl-3-(3-tolyl)propan-1-ol (regulated under IFRA for fragrances), the target compound lacks safety assessments, necessitating future evaluations .

Biological Activity

3-Amino-2-methyl-1-(1,2,3-thiadiazol-4-yl)propan-1-ol is a compound belonging to the thiadiazole class, known for its diverse biological activities. This article explores its biological activity, including antimicrobial, antifungal, anticancer properties, and mechanisms of action.

Molecular Formula : C5H9N3OS
Molecular Weight : 159.21 g/mol
IUPAC Name : 3-amino-1-(thiadiazol-4-yl)propan-1-ol
Structural Features : The compound features a thiadiazole ring, which contributes to its biological reactivity and potential therapeutic applications.

Property	Value
Molecular Formula	C5H9N3OS
Molecular Weight	159.21 g/mol
IUPAC Name	3-amino-1-(thiadiazol-4-yl)propan-1-ol
InChI	InChI=1S/C5H9N3OS/c6-2-1-5(9)4-3-10-8-7-4/h3,5,9H,1-2,6H2

Antimicrobial Activity

Research indicates that derivatives of thiadiazoles exhibit significant antimicrobial properties. Studies have shown that 3-amino derivatives can inhibit the growth of various bacterial strains. For instance:

• Minimum Inhibitory Concentration (MIC) studies demonstrated that certain derivatives of thiadiazoles possess lower MIC values compared to standard antibiotics, indicating enhanced efficacy against resistant strains .

Antifungal Activity

The compound has also been investigated for antifungal properties. For example:

• Derivatives bearing oxygenated substituents have shown inhibition rates between 58% and 66% against Aspergillus niger and Candida albicans, with MIC values ranging from 32–42 μg/mL , compared to fluconazole's MIC of 24–26 μg/mL .

Anticancer Properties

The anticancer potential of thiadiazole derivatives has been a focus in recent studies. The mechanism often involves:

• Inhibition of Cell Proliferation : Compounds have been shown to induce cytostatic effects in cancer cell lines.
• Apoptosis Induction : Some derivatives trigger programmed cell death pathways in tumor cells .

The biological activity of 3-amino derivatives is primarily attributed to their ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes crucial for microbial growth and proliferation.
• Receptor Modulation : Interaction with cellular receptors can alter signaling pathways, contributing to its antimicrobial and anticancer effects .

Study on Antimicrobial Efficacy

A study published in Frontiers in Chemistry evaluated various thiadiazole derivatives for their antimicrobial activity against Gram-positive and Gram-negative bacteria. The results indicated that compounds with halogen substitutions exhibited improved antibacterial activity due to enhanced lipophilicity and membrane permeability .

Evaluation of Anticancer Activity

Another significant study focused on the anticancer properties of thiadiazole derivatives, where several compounds were synthesized and tested against different cancer cell lines. The findings revealed that certain modifications led to increased potency and selectivity towards cancer cells while minimizing toxicity to normal cells .